6-(Trifluoromethyl)-2-[5-(trifluoromethyl)thiophen-3-yl]-3H-thieno[2,3-d]pyrimidin-4-one
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Description
6-(Trifluoromethyl)-2-[5-(trifluoromethyl)thiophen-3-yl]-3H-thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C12H4F6N2OS2 and its molecular weight is 370.29. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Innovative Synthesis Methods
Efficient synthesis methods have been developed for derivatives of thiophene and pyrimidine, showcasing advanced chemical procedures that yield high-purity products. These methods often emphasize step economy, reduced catalyst loading, and green chemistry principles, such as water as a solvent or catalyst-free conditions, for the synthesis of complex molecules with potential pharmacological importance (Shi et al., 2018).
Crystal Structure Analysis
The crystal structures of various thiophene and pyrimidine derivatives have been elucidated, providing valuable insights into their molecular conformations and potential for intermolecular interactions. This information is crucial for understanding the physicochemical properties of these compounds and their interactions with biological targets (聂瑶 et al., 2014).
Biological Applications
Antitumor Activities
A number of thiophene and pyrimidine derivatives exhibit significant antitumor activities against various cancer cell lines. These compounds have been synthesized and tested in vitro, revealing their potential as therapeutic agents for cancer treatment. The research includes the exploration of different substituents and structural modifications to enhance the antitumor efficacy of these molecules (Hafez & El-Gazzar, 2017).
Antimicrobial Activity
The antimicrobial properties of thiophene and pyrimidine derivatives against various bacterial and fungal strains have been investigated, highlighting their potential as antimicrobial agents. Studies have shown that specific structural features of these compounds are key to their antimicrobial efficacy, offering a pathway for the development of new antimicrobial drugs (Lahsasni et al., 2018).
Material Science Applications
- Charge Transfer Materials: Thiophene and pyrimidine derivatives have been explored for their charge transfer properties, making them candidates for application in electronic and optoelectronic devices. The design and synthesis of compounds with optimized electronic structures for efficient charge transfer demonstrate the relevance of these molecules in the development of materials for electronic applications (Irfan, 2014).
Properties
IUPAC Name |
6-(trifluoromethyl)-2-[5-(trifluoromethyl)thiophen-3-yl]-3H-thieno[2,3-d]pyrimidin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H4F6N2OS2/c13-11(14,15)6-1-4(3-22-6)8-19-9(21)5-2-7(12(16,17)18)23-10(5)20-8/h1-3H,(H,19,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VHYINRFFJXEFMR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC=C1C2=NC3=C(C=C(S3)C(F)(F)F)C(=O)N2)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H4F6N2OS2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.